Cas no 1431148-26-3 (Cyanine 5 Tyramide)

• Product Name: Cyanine 5 Tyramide
• CAS No: 1431148-26-3
• MF: C₄₁H₄₉N₃O₈S₂
• MW: 775.97306895256
• CID: 4744631
• PubChem ID: 146018934
• Update Time: 2025-10-19

Cyanine 5 Tyramide Chemical and Physical Properties

Names and Identifiers

• Cy5 Tyramide
• Cyanine 5 Tyramide
• 2-[5-[1,3-Dihydro-1-[6-[[(2-(4-hydroxyphenyl)ethyl]amino-6-oxohexyl]3,3-dimethyl-5-sulfo-2H-indol-2-ylidene]-1,3-pentadien-1-yl]-1-ethyl-3,3-dimethyl-5-sulfo-3H-indolium inner salt
• 1-Ethyl-2-{(1E,3E,5E)-5-[1-(6-{[2-(4-hydroxyphenyl)ethyl]amino}-6-oxohexyl)-3,3-dimethyl-5-sulfo-1,3
• Tyramide-Cy5
• 1431148-26-3
• G18043
• 1-ethyl-2-[5-[1-[6-[2-(4-hydroxyphenyl)ethylamino]-6-oxohexyl]-3,3-dimethyl-5-sulfoindol-1-ium-2-yl]penta-2,4-dienylidene]-3,3-dimethylindole-5-sulfonate

• Inchi： 1S/C41H49N3O8S2/c1-6-43-35-22-20-31(53(47,48)49)27-33(35)40(2,3)37(43)13-9-7-10-14-38-41(4,5)34-28-32(54(50,51)52)21-23-36(34)44(38)26-12-8-11-15-39(46)42-25-24-29-16-18-30(45)19-17-29/h7,9-10,13-14,16-23,27-28H,6,8,11-12,15,24-26H2,1-5H3,(H3-,42,45,46,47,48,49,50,51,52)
• InChI Key： NHSJCIBSNKLAMA-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)C(C)(C)C(C=CC=CC=C1C(C)(C)C3C=C(C=CC=3N1CC)S(=O)(=O)[O-])=[N+]2CCCCCC(NCCC1C=CC(=CC=1)O)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 775.29610788g/mol
• Monoisotopic Mass: 775.29610788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 54
• Rotatable Bond Count: 14
• Complexity: 1650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 5.9
• Topological Polar Surface Area: 184

Additional information on Cyanine 5 Tyramide

Cyanine 5 Tyramide (CAS No: 1431148-26-3) - A Versatile Tool in Modern Biochemical Research

Cyanine 5 Tyramide, with the chemical identifier CAS No: 1431148-26-3, is a highly specialized fluorescent dye that has garnered significant attention in the field of biochemical and biomedical research. This compound belongs to the cyanine family of dyes, which are known for their exceptional photophysical properties, including high quantum yields and strong fluorescence. The unique structure of Cyanine 5 Tyramide incorporates a tyramine moiety, making it particularly useful for a variety of applications such as protein labeling, cellular imaging, and fluorescence resonance energy transfer (FRET) studies.

The< strong>Cyanine 5 Tyramide molecule is characterized by its ability to emit light in the far-red region of the spectrum, typically around 675 nm when excited at around 633 nm. This property makes it an ideal choice for applications where minimal background fluorescence is required, such as in live-cell imaging or multiplexed assays. The tyramine group in its structure allows for covalent attachment to various biomolecules, including antibodies, peptides, and nucleic acids, facilitating the development of highly specific probes for molecular diagnostics and therapeutic research.

In recent years, Cyanine 5 Tyramide has been extensively utilized in advanced imaging techniques. Researchers have leveraged its photostability and bright fluorescence to develop novel methods for tracking dynamic processes within living cells. For instance, studies have demonstrated its effectiveness in monitoring protein-protein interactions, receptor trafficking, and intracellular signaling pathways. The ability to label biomolecules with Cyanine 5 Tyramide has opened new avenues in understanding complex biological mechanisms at the single-molecule level.

One of the most compelling applications of Cyanine 5 Tyramide is in the field of flow cytometry and microarray analysis. Its high fluorescence intensity and stability make it an excellent marker for detecting low-abundance targets. In flow cytometry, it has been used to identify rare cell populations with high precision, such as cancer stem cells or immune cells undergoing activation. Similarly, in microarray-based assays, Cyanine 5 Tyramide-labeled probes have enhanced sensitivity and specificity, enabling researchers to uncover subtle differences in gene expression patterns.

The versatility of Cyanine 5 Tyramide extends to its use in therapeutic development. Researchers are exploring its potential as a fluorescent probe for drug delivery systems and as a component in biosensors designed to detect disease biomarkers. For example, studies have shown that conjugating therapeutic agents with Cyanine 5 Tyramide can improve their targeting efficiency and reduce systemic toxicity. Additionally, its incorporation into biosensors has led to the development of highly sensitive devices capable of detecting minute concentrations of biological markers associated with various diseases.

Recent advancements in synthetic chemistry have further expanded the utility of Cyanine 5 Tyramide. Researchers have developed novel synthetic routes that allow for the introduction of diverse functional groups into the dye molecule, enabling customization for specific applications. These modifications have led to the creation of derivatives with improved solubility, stability, and biocompatibility. Such innovations are crucial for advancing biomedical technologies and ensuring that dyes like Cyanine 5 Tyramide remain at the forefront of biochemical research.

The impact of Cyanine 5 Tyramide on scientific research is underscored by its increasing adoption in academic laboratories and pharmaceutical companies worldwide. Its ability to provide detailed insights into biological processes has accelerated discoveries in fields ranging from immunology to neuroscience. As our understanding of complex biological systems grows, the demand for high-quality fluorescent dyes like Cyanine 5 Tyramide is expected to rise further.

In conclusion, Cyanine 5 Tyramide (CAS No: 1431148-26-3) represents a cornerstone in modern biochemical research due to its exceptional properties and broad range of applications. Its unique combination of photophysical characteristics and functional versatility makes it an indispensable tool for researchers seeking to unravel the intricacies of life at the molecular level. As new methodologies continue to emerge, it is likely that this compound will play an even more pivotal role in advancing our understanding of biological systems and developing innovative therapeutic strategies.